N-allyl-2-((5-(3-(4-fluorophenyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: 2-[[5-[(4-fluorophenyl)carbamoylamino]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-prop-2-enylacetamide
• InChI: InChI=1S/C14H14FN5O2S2/c1-2-7-16-11(21)8-23-14-20-19-13(24-14)18-12(22)17-10-5-3-9(15)4-6-10/h2-6H,1,7-8H2,(H,16,21)(H2,17,18,19,22)
• InChI Key: HFMQUAGIJFNHEZ-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC(=O)CSC1=NN=C(S1)NC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C14H14FN5O2S2
• Molecular Weight: 367.4 g/mol
• CAS No.: 886938-03-0

Description

N-allyl-2-((5-(3-(4-fluorophenyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C14H14FN5O2S2 and its molecular weight is 367.42. The purity is usually 95%.
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Scientific Research Applications

Anticancer Applications

• Compounds similar to N-allyl-2-((5-(3-(4-fluorophenyl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide have been synthesized and investigated for their potential in anticancer treatments. For instance, derivatives of imidazothiadiazoles, which share a similar structure, have shown potent cytotoxic results against breast cancer cell lines, suggesting possible applications in cancer therapy (Abu-Melha, 2021).
• Another study synthesized and investigated N-(5-substituted-1,3,4-thiadiazol-2-yl)-2-[(5-(substituted amino)-1,3,4-thiadiazol-2-yl)thio]acetamide derivatives, similar in structure to the compound , for their anticancer activities. These compounds showed promising cytotoxic activity against different cancer cell lines, suggesting potential therapeutic applications (Çevik et al., 2020).

Antitrypanosomal Activity

• Research has also explored the antitrypanosomal activity of 1,3,4-thiadiazole derivatives. A study synthesized novel compounds containing the thiadiazole moiety, which demonstrated significant potency against T. brucei gambience, suggesting potential use in treating trypanosomiasis (Lelyukh et al., 2023).

Antibacterial and Antifungal Activities

• Benzothiazole derivatives bearing a 1,3,4-thiadiazole moiety, structurally related to the compound of interest, have been evaluated for their antibacterial and antifungal properties. Some of these compounds have shown promising results against specific bacterial strains and viruses, indicating potential in developing new antimicrobial agents (Tang et al., 2019).

Hepatic Metabolism and Thyroid Hormone Levels

• Studies on compounds with a similar molecular structure have examined their effects on hepatic metabolism and circulating thyroid hormone levels. For example, research on N-(4-Fluorophenyl)-N-(1-methylethyl)-2-[[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]oxy]acetamide, a related compound, has shown that it can influence the biotransformation and excretion of thyroid hormone in the liver, indirectly affecting thyroid hormone levels (Christenson et al., 1996).